Cas no 61837-68-1 (2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-)

61837-68-1 structure
Product name:2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
- 5-(3,4-dihydroxyphenyl)-5-ethylimidazolidine-2,4-dione
- DTXSID30813640
- 61837-68-1
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- Inchi: InChI=1S/C11H12N2O4/c1-2-11(9(16)12-10(17)13-11)6-3-4-7(14)8(15)5-6/h3-5,14-15H,2H2,1H3,(H2,12,13,16,17)
- InChI Key: YTMHKZJLFQDIIU-UHFFFAOYSA-N
- SMILES: CCC1(C(=O)NC(=O)N1)C2=CC(=C(C=C2)O)O
Computed Properties
- Exact Mass: 236.07976
- Monoisotopic Mass: 236.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 98.7Ų
Experimental Properties
- PSA: 98.66
2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl- Related Literature
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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3. Au–Cu core–shell nanocube-catalyzed click reactions for efficient synthesis of diverse triazoles†Mahesh Madasu,Chi-Fu Hsia,Michael H. Huang Nanoscale, 2017,9, 6970-6974
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4. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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